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Introduction: Leveraging ANTAQ Data for Maritime
Insights

The Brazilian National Waterway Transportation Agency (ANTAQ) is the regulatory body for
Brazil's waterway transport sector.[1] ANTAQ provides comprehensive public datasets on
cargo and passenger movements, port terminal information, and company performance
through its Open Data Portal.[2][3] These datasets, particularly the Waterway Statistics
(Estatistico Aquaviario), offer granular, monthly updated information on cargo handling in
Brazilian ports, dating back to 2010.[1]

This resource is invaluable for researchers and professionals seeking to map and analyze
maritime trade routes, understand commaodity flows, assess port performance, and model
logistical networks connected to Brazil, a major global hub for commodities like iron ore,
soybeans, and corn.[4][5]

Potential Applications:
o Trade Flow Analysis: Mapping the primary routes for key exports and imports.

e Port Performance Benchmarking: Comparing cargo throughput and growth rates across
different Brazilian ports.[6][7]
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o Commodity Logistics Analysis: Tracking the volume and seasonality of specific commodity
shipments.[8]

* Infrastructure & Investment Planning: Identifying bottlenecks and opportunities in the national
logistics chain.

» Market Intelligence: Monitoring shifts in trade patterns and the market share of different
terminals.

Protocols for Data Handling and Analysis

This section details the step-by-step methodology for acquiring, processing, and analyzing
ANTAQ's maritime data to generate actionable insights into trade routes.

Protocol: Data Acquisition from ANTAQ's Portal

» Navigate to the ANTAQ Data Portal: Access the official Brazilian government portal for
ANTAQ's open data. The primary source is the "Estatistico Aquaviario" section.[1]

o Locate the Data Download Section: Find the historical database download link, which
provides data in a structured format (typically CSV or similar).[3]

o Select the Desired Datasets: ANTAQ provides various datasets. For trade route analysis, the
most relevant files are those detailing cargo movement ("movimentacéo de carga"). These
files typically contain dimensions such as:

o Port of Origin / Destination

o

Type of Cargo (e.g., Solid Bulk, Liquid Bulk, Containerized)

[¢]

Specific Commaodity (e.g., "Minério de Ferro," "Soja," "Milho")

[¢]

Cargo Tonnage (Weight in tons)

o

Direction of Flow (Export, Import, Cabotage)

Year and Month

o
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o Download the Data: Download the selected files for the desired time period. The data is often
provided in large, yearly files that may require appropriate software (e.g., Python with
Pandas, R) for efficient handling.

Protocol: Data Preprocessing and Cleaning

o Load the Data: Import the downloaded CSV files into a data analysis environment.

Standardize Port Names: Port and terminal names may have variations. Create a
standardized list of ports to ensure accurate aggregation (e.g., "Complexo Portuério de
Santos" should be treated as a single entity).

Translate and Standardize Cargo Descriptions: Cargo descriptions are in Portuguese.
Translate them to a common language if necessary and group related sub-categories into
broader categories for high-level analysis (e.g., group different types of soy products under
"Soy Complex™).

Handle Missing or Inconsistent Data: Check for null values in critical columns like tonnage,
origin, and destination. Develop a strategy for handling them, such as removal or imputation,
depending on the context.

Data Type Conversion: Ensure numerical columns (e.g., tonnage) are in a numeric format
and date columns are converted to datetime objects for time-series analysis.

Protocol: Maritime Route and Flow Analysis

o Create Origin-Destination (OD) Pairs: For each shipment record, create a unique identifier
for the trade route by combining the port of origin and the port of destination (e.g., "Porto de
Santos - Port of Shanghai”).

o Aggregate Cargo Volumes: Group the data by the OD pairs, cargo type, and time period
(e.g., monthly, quarterly, annually). Sum the total tonnage for each group to quantify the flow
along each route.

« |dentify Top Trade Routes: Rank the aggregated OD pairs by total tonnage to identify the
most significant maritime trade routes for specific commodities or overall trade.
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o Time-Series Analysis: Analyze the aggregated data over time to identify trends, seasonality,
and significant shifts in trade volumes. For example, plot the monthly export volume of corn
from the Port of Santos to understand seasonal peaks.

Data Presentation: Summary Tables

Quantitative data from the analysis should be summarized in clear, structured tables for
comparison and reporting.

Table 1: Top 5 Brazilian Export Routes by Cargo Volume (Hypothetical Data for Jan-Aug 2025)

o Destination . Total Volume
Rank Origin Port . Primary Cargo L
Region (Million Tons)
Ponta da .
1 . Asia Iron Ore 110.4
Madeira
2 Santos Asia Soybeans 45.2
3 Itaguai Europe Iron Ore 38.5
4 Paranagua Asia Corn 25.1

| 5| Santos | North America | Coffee & Sugar | 15.8 |

Table 2: Monthly Container Throughput Comparison (Hypothetical Data for 2025)

Jan-Aug 2024 Jan-Aug 2025 Year-over-Year National Rank

Port

(TEUS) (TEUS) Growth (2025)
Santos 1,250,000 1,380,000 +10.4% 1
Itapoa 422,700 545,304 +29.0% 3

| Paranagua | 390,500 | 415,000 | +6.3% | 4 |

Visualization of Workflows and Relationships
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Diagrams created using the DOT language provide a clear visual representation of the data
processing and analysis workflow.
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2. Data Preprocessing

Load Data
(e.g., Python/Pandas)
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(Ports, Cargo, Dates)

3. Analysis¢& Mapping
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(Volume, Trends)
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4. Output Generation

Analytical Reports Summary Tables
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols for Maritime Trade
Analysis Using ANTAQ Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773601#using-antag-s-data-for-mapping-and-
analyzing-maritime-trade-routes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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